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Compound of Interest

Compound Name: Citropten

Cat. No.: B191109 Get Quote

An essential guide to the safe and compliant disposal of Citropten, ensuring the protection of

laboratory personnel and the environment.

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to maintaining a safe and compliant laboratory

environment. This document provides a detailed, step-by-step guide for the proper disposal of

Citropten (also known as 5,7-Dimethoxycoumarin), a naturally occurring coumarin compound.

Adherence to these procedures will minimize risks and ensure that disposal practices align with

safety and environmental regulations.

Citropten: Key Safety and Hazard Information
Citropten is a combustible solid that may cause an allergic skin reaction. According to the

Globally Harmonized System (GHS), it is classified as a substance that may cause skin

sensitization. Furthermore, it has a Water Hazard Class (WGK) of 3, indicating it is severely

hazardous to water, and should not be allowed to enter drains or water sources.

Quantitative Data for Citropten
The following table summarizes key quantitative data for Citropten for easy reference in a

laboratory setting.[1][2]
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Property Value

Molecular Formula C₁₁H₁₀O₄

Molecular Weight 206.19 g/mol

Melting Point 146-149 °C

Appearance White crystalline powder

Solubility

Soluble in methanol, ethanol, DMSO, and other

organic solvents.[2] Slightly soluble in

acetonitrile and chloroform.[2]

Hazard Classifications Acute Toxicity 4, Oral; Skin Sensitization 1

Storage Class 11 (Combustible Solids)

Water Hazard Class (WGK) 3 (Severely hazardous to water)

Step-by-Step Disposal Protocol for Citropten
The proper disposal of Citropten waste must be handled systematically to ensure safety and

environmental compliance. Do not dispose of this chemical down the drain or in regular trash.

Experimental Protocol for Waste Segregation and
Collection

Source Segregation: All waste containing Citropten, including residual amounts in

containers, contaminated materials (e.g., pipette tips, weighing paper), and solutions, must

be collected in a designated and clearly labeled hazardous waste container.

Container Selection: Use a chemically resistant container, such as a glass or suitable plastic

bottle, for waste collection. Ensure the container is in good condition and has a secure lid.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"Citropten," and any other components in the waste mixture. Note the primary hazards,

such as "Combustible Solid" and "Skin Sensitizer."
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Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

Handling of Spills
In the event of a small spill:

Ensure adequate ventilation and wear appropriate Personal Protective Equipment (PPE),

including safety goggles, gloves, and a lab coat.

Avoid breathing dust.

Mechanically pick up the spilled solid (e.g., with a scoop or brush) and place it into the

designated hazardous waste container.

Clean the spill area with a suitable solvent and then wash with soap and water. Collect all

cleaning materials as contaminated waste.

Disposal of Contaminated Materials
Any materials that come into contact with Citropten, such as gloves, absorbent pads, and

weighing paper, should be considered contaminated and disposed of as hazardous waste in

the designated container. Contaminated work clothing must not be allowed out of the

workplace and should be decontaminated before reuse.

Final Disposal
Arrange for the collection and disposal of the Citropten hazardous waste through a licensed

environmental waste management company. Provide them with the complete details of the

waste composition.

Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Citropten.
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Citropten Disposal Workflow
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Caption: Logical workflow for the safe disposal of Citropten.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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